Cas no 2743427-10-1 ((6R,7S)-7-(2S)-2-amino-2-(4-hydroxyphenyl)acetamido-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid)

• Product Name: (6R,7S)-7-(2S)-2-amino-2-(4-hydroxyphenyl)acetamido-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid
• CAS No: 2743427-10-1
• MF: C₁₆H₁₇N₃O₅S
• MW: 363.38828253746
• CID: 5761054
• PubChem ID: 92402341
• Update Time: 2023-11-27

(6R,7S)-7-(2S)-2-amino-2-(4-hydroxyphenyl)acetamido-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (6R,7S)-7-[(2S)-2-amino-2-(4-hydroxyphenyl)acetamido]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• EN300-27693674
• 2743427-10-1
• (6R,7S)-7-(2S)-2-amino-2-(4-hydroxyphenyl)acetamido-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic acid

• Inchi： 1S/C16H17N3O5S/c1-7-6-25-15-11(14(22)19(15)12(7)16(23)24)18-13(21)10(17)8-2-4-9(20)5-3-8/h2-5,10-11,15,20H,6,17H2,1H3,(H,18,21)(H,23,24)/t10-,11-,15+/m0/s1
• InChI Key： BOEGTKLJZSQCCD-ZIBATOQPSA-N
• SMILES： S1CC(C)=C(C(=O)O)N2C([C@@H]([C@@H]12)NC([C@H](C1C=CC(=CC=1)O)N)=O)=O

Computed Properties

• Exact Mass: 363.08889182g/mol
• Monoisotopic Mass: 363.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 158Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Cephems